Cas no 926225-70-9 (2-[(3,5-dichloropyridin-2-yl)oxy]aniline)

• Product Name: 2-[(3,5-dichloropyridin-2-yl)oxy]aniline
• CAS No: 926225-70-9
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 4665458
• Update Time: 2025-07-01

2-[(3,5-dichloropyridin-2-yl)oxy]aniline Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-dichloropyridin-2-yl)oxy]aniline
• Benzenamine, 2-[(3,5-dichloro-2-pyridinyl)oxy]-

• Inchi： 1S/C11H8Cl2N2O/c12-7-5-8(13)11(15-6-7)16-10-4-2-1-3-9(10)14/h1-6H,14H2
• InChI Key： CFYOGGBCGWDCSU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1OC1=NC=C(Cl)C=C1Cl

Additional information on 2-[(3,5-dichloropyridin-2-yl)oxy]aniline

Introduction to 2-[(3,5-Dichloropyridin-2-yl)oxy]aniline (CAS No. 926225-70-9)

2-[(3,5-Dichloropyridin-2-yl)oxy]aniline, also known by its CAS registry number 926225-70-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with two chlorine atoms at the 3 and 5 positions and an aniline group connected via an ether linkage. The presence of the dichloropyridine moiety imparts distinct electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of 2-[(3,5-Dichloropyridin-2-yl)oxy]aniline typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for use in demanding chemical processes.

In terms of applications, 2-[(3,5-Dichloropyridin-2-yl)oxy]aniline has found utility in the development of advanced materials such as polymers and coordination compounds. Its ability to act as a ligand in metal complexes has been highlighted in recent studies, where it was used to create novel catalysts for olefin polymerization. Additionally, the compound's electronic properties make it a promising candidate for use in organic electronics, particularly in the design of light-emitting diodes (LEDs) and photovoltaic devices.

Recent research has also explored the biological activity of 926225-70-9. Studies conducted in vitro have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes associated with inflammatory pathways. Furthermore, preliminary toxicity assessments suggest that the compound exhibits low cytotoxicity against human cell lines, which is a positive indicator for its potential use in therapeutic applications.

The structural versatility of 2-[(3,5-Dichloropyridin-2-yl)oxy]aniline has also led to its use as a precursor for more complex molecules. For instance, it has been employed in the synthesis of heterocyclic compounds with enhanced pharmacological properties. The ease with which this compound can be functionalized further underscores its value as a key intermediate in drug discovery and materials development.

In conclusion, CAS No. 926225-70-9, or 2-[(3,5-Dichloropyridin-2-yl)oxy]aniline, stands out as a versatile and multifaceted compound with applications spanning organic chemistry, materials science, and pharmacology. Its unique structure and favorable properties continue to drive innovative research across various disciplines.